Cas no 1421522-97-5 (1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine)

• Product Name: 1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine
• CAS No: 1421522-97-5
• MF: C₁₇H₂₁N₅O₂
• MW: 327.380943059921
• CID: 6569956
• Update Time: 2025-07-09

1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine
• 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-[4-(pyridin-4-ylmethyl)piperazin-1-yl]methanone

• Inchi： 1S/C17H21N5O2/c23-16(15-12-19-22-6-1-11-24-17(15)22)21-9-7-20(8-10-21)13-14-2-4-18-5-3-14/h2-5,12H,1,6-11,13H2
• InChI Key： UPKKHADVKOZZHQ-UHFFFAOYSA-N
• SMILES： C(C1=C2N(N=C1)CCCO2)(N1CCN(CC2C=CN=CC=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine

1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine (CAS No. 1421522-97-5): A Comprehensive Overview

1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine (CAS No. 1421522-97-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazolo[3,2-b][1,3]oxazine core and a pyridin-4-ylmethylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrazolo[3,2-b][1,3]oxazine core is a heterocyclic system that has been extensively studied for its diverse biological activities. This core structure is known to exhibit potent anti-inflammatory, antiviral, and anticancer properties. The presence of the pyridin-4-ylmethylpiperazine moiety further enhances the compound's pharmacological profile by modulating its interactions with various biological targets.

Recent research has highlighted the potential of 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine in the treatment of neurodegenerative diseases. Studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine has also shown promise in the treatment of cancer. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine have been extensively evaluated in various animal models. These studies have revealed that the compound exhibits favorable oral bioavailability and a long half-life, making it a suitable candidate for further clinical development. Additionally, the compound has shown low toxicity in preclinical toxicity studies, which is a crucial factor for its potential use in therapeutic applications.

The synthesis of 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the pyrazolo[3,2-b][1,3]oxazine core through a series of condensation reactions followed by functionalization steps to introduce the pyridin-4-ylmethylpiperazine moiety. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthetic route and improve overall efficiency.

Recent advancements in computational chemistry have also played a significant role in understanding the structure-function relationship of 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and binding modes of this compound with its biological targets. These computational tools have facilitated the rational design of more potent analogs with improved pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported. The ongoing phase II trials are focused on assessing the therapeutic benefits of this compound in specific disease indications such as Alzheimer's disease and certain types of cancer.

In conclusion, 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-4-(pyridin-4-yl)methylpiperazine (CAS No. 1421522-97-5) represents a promising lead compound with potential applications in the treatment of neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.